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Compound of Interest

Compound Name: (8-fluoropyrid-2-yl)methanol

Cat. No.: B151536

Technical Guide: (3-fluoropyrid-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of (3-fluoropyrid-2-yl)methanol, a key intermediate in
pharmaceutical research and development.

Core Molecular Data

(3-fluoropyrid-2-yl)methanol is a substituted pyridine derivative. Its fundamental molecular
characteristics are summarized below.

Property Value References
Molecular Formula CeHsFNO [1][2][3]
Molecular Weight 127.12 g/mol [1112][3]

CAS Number 31181-79-0 [2][3]

Synthesis of (3-fluoropyrid-2-yl)methanol

The synthesis of (3-fluoropyrid-2-yl)methanol can be achieved through various routes. A
patented method outlines two primary synthetic pathways.[4]
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Experimental Protocols

Method 1: From 3-Fluoropyridine
This approach involves the formylation of 3-fluoropyridine followed by reduction.

e Formylation: 3-Fluoropyridine is reacted with N,N'-dimethylformamide (DMF) in an ether
solution containing triethylene diamine and n-butyllithium at -70°C to produce 3-
fluoropyridine-2-aldehyde.[4]

e Reduction: The resulting 3-fluoropyridine-2-aldehyde is then reduced using sodium
borohydride to yield (3-fluoropyrid-2-yl)methanol.[4]

Method 2: From Quinolinic Acid
This multi-step synthesis begins with the inexpensive starting material, quinolinic acid.

e Anhydride Formation: Quinolinic acid is reacted with thionyl chloride in 1,2-dichloroethane to
form the corresponding quinolinic anhydride.[4] The reaction progress is monitored by thin-
layer chromatography (TLC).[4]

o Esterification: The anhydride is then treated with isopropanol to yield 2,3-pyridinedicarboxylic
acid 2-isopropyl ester.[4]

e Amidation and Rearrangement: The ester is subsequently reacted with diphenylphosphoryl
azide (DPPA) and triethylamine in an organic solvent, followed by heating under reflux.[4]

o Fluorination and Reduction: The intermediate undergoes amino fluorination and subsequent
reduction of the ester group to afford the final product, (3-fluoropyrid-2-yl)methanol.[4]

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of (3-fluoropyrid-2-
yl)methanol starting from quinolinic acid.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://patents.google.com/patent/CN111004171A/en
https://www.benchchem.com/product/b151536?utm_src=pdf-body
https://patents.google.com/patent/CN111004171A/en
https://patents.google.com/patent/CN111004171A/en
https://patents.google.com/patent/CN111004171A/en
https://patents.google.com/patent/CN111004171A/en
https://patents.google.com/patent/CN111004171A/en
https://www.benchchem.com/product/b151536?utm_src=pdf-body
https://patents.google.com/patent/CN111004171A/en
https://www.benchchem.com/product/b151536?utm_src=pdf-body
https://www.benchchem.com/product/b151536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis from Quinolinic Acid

Thionyl Chloride 1. Triethylamine, DPPA Amino Fluorination
1,2-dichloroethane Isopropanol 2,3-Pyridine Diacid 2. Heat Ester Group Reduction

(3-fluoropyrid-2-yl)methanol

2-Isopropyl Ester

Click to download full resolution via product page

Caption: Synthesis pathway of (3-fluoropyrid-2-yl)methanol from quinolinic acid.

Applications in Drug Development

While specific signaling pathways for (3-fluoropyrid-2-yl)methanol are not extensively
documented in publicly available literature, its structural motif is of significant interest in
medicinal chemistry. Pyridine and its derivatives are common scaffolds in the development of
therapeutic agents. The introduction of a fluorine atom can modulate a molecule's
physicochemical properties, such as lipophilicity and metabolic stability, which are critical
parameters in drug design. This compound serves as a valuable building block for the
synthesis of more complex molecules with potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(3-fluoropyrid-2-yl)methanol molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151536#3-fluoropyrid-2-yl-methanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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